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Compound of Interest

Compound Name: 3,5,5-Trimethylhexanal

Cat. No.: B1630633

3,5,5-Trimethylhexanal (TMH), identified by CAS Number 5435-64-3, is a branched-chain
aliphatic aldehyde that serves as a pivotal intermediate in the synthesis of a wide array of
value-added chemicals.[1][2] With its unique molecular architecture, characterized by a
hexanal backbone with methyl groups at the 3, 5, and 5 positions, TMH possesses a distinct
reactivity profile that is leveraged in the pharmaceutical, fragrance, and specialty chemical
industries.[1][3][4] It is a key building block for producing fragrance components, active
pharmaceutical ingredients (APIs), and high-performance lubricants.[1][2][5][6]

This guide offers an in-depth exploration of the chemical reactivity and stability of 3,5,5-
trimethylhexanal. Designed for researchers, scientists, and drug development professionals,
this document moves beyond a simple recitation of properties to explain the causal
relationships between structure, reactivity, and stability. By understanding these core principles,
professionals can optimize reaction conditions, ensure product integrity, and innovate new
applications for this versatile molecule.

Physicochemical Characteristics

The physical properties of 3,5,5-trimethylhexanal are foundational to its handling, storage,
and behavior in chemical reactions. As a flammable liquid with low water solubility, specific
precautions are necessary to ensure its safe and effective use.[7][8]

Table 1: Key Physicochemical Properties of 3,5,5-Trimethylhexanal
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Property Value Source(s)
Molecular Formula CoH1s0 [31[8]
Molecular Weight 142.24 g/mol [319]
Appearance Colorless liquid [8]
Odor Aldehydic, green, citrus [41051[7]
Boiling Point 173 °C (at 760 mmHig); 67-68 [31[51[°]

°C (at 2.5 mmHg)
Melting Point <-60 °C [5][9]
Density ~0.817 g/mL at 25 °C [31[7]
Flash Point ~47 °C (116 °F) - Closed Cup [319]

Vapor Pressure

0.08 - 0.14 mmHg at 25 °C

[3]19]

Water Solubility

Very slightly soluble (~100
mg/L at 20 °C)

[3](5]

Refractive Index

n20/D ~1.421

[317]

Core Reactivity Profile

The reactivity of 3,5,5-trimethylhexanal is dominated by its aldehyde functional group (-CHO).

The electrophilic nature of the carbonyl carbon and the presence of acidic a-hydrogens make it

susceptible to a range of chemical transformations. The steric hindrance provided by the

methyl groups influences the kinetics of these reactions compared to linear aldehydes.[4]

Oxidation

Like most aldehydes, 3,5,5-trimethylhexanal can be readily oxidized to its corresponding

carboxylic acid, 3,5,5-trimethylhexanoic acid.[4] While it is considered relatively stable against

autoxidation compared to simpler aldehydes, prolonged exposure to atmospheric oxygen will

lead to degradation.[7] This reactivity necessitates storage under an inert atmosphere for

maintaining high purity.[6]

Figure 1: Oxidation of 3,5,5-trimethylhexanal.
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Experimental Protocol: Controlled Oxidation to 3,5,5-Trimethylhexanoic Acid
o Objective: To demonstrate the controlled oxidation of the aldehyde to a carboxylic acid.

o Causality: This protocol uses Jones reagent (CrOs in aqueous sulfuric acid and acetone), a
classic and effective method for oxidizing primary alcohols and aldehydes to carboxylic
acids. The reaction is typically fast and exothermic.

o Methodology:

o Dissolve 3,5,5-trimethylhexanal (1.0 eq) in acetone in a round-bottom flask equipped
with a magnetic stirrer and a dropping funnel. Cool the flask to 0 °C in an ice bath.

o Prepare the Jones reagent by dissolving chromium trioxide (CrOs) in water, followed by
the slow addition of concentrated sulfuric acid.

o Add the Jones reagent dropwise to the stirred aldehyde solution, maintaining the
temperature below 10 °C. The color will change from orange-red to green, indicating the
consumption of Cr(VI).

o After the addition is complete, allow the mixture to stir at room temperature for 2 hours to
ensure complete reaction.

o Quench the reaction by adding isopropanol until the orange color disappears completely.

o Perform a liquid-liquid extraction with diethyl ether. Wash the organic layer with water and
brine, then dry over anhydrous sodium sulfate.

o Remove the solvent under reduced pressure to yield the crude 3,5,5-trimethylhexanoic
acid.

» Validation: Purity and structure of the product can be confirmed by *H NMR, 3C NMR, and IR
spectroscopy (disappearance of the aldehyde C-H stretch at ~2720 cm~! and appearance of
the broad O-H stretch of the carboxylic acid at ~3000 cm™2).

Reduction
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The reduction of 3,5,5-trimethylhexanal to its corresponding primary alcohol, 3,5,5-
trimethylhexanol, is a commercially significant reaction, as the alcohol is a valuable ingredient
in the fragrance and lubricant industries.[2][6]

Figure 2: Reduction to 3,5,5-trimethylhexanol.

Nucleophilic Addition and Condensation

The electrophilic carbonyl carbon is a prime target for nucleophiles.[8] These reactions are
fundamental to its use as a synthetic building block.

¢ Aldol Condensation: Under basic conditions, 3,5,5-trimethylhexanal can undergo self-
condensation or, more commonly, a crossed-aldol condensation with another enolizable
aldehyde or ketone.[10] This can lead to the formation of a,3-unsaturated aldehydes and is
often associated with the development of yellow-colored impurities during storage if basic
contaminants are present.[7]

o Reaction with Nitrogen Nucleophiles: It reacts with primary amines to form imines (Schiff
bases) and can produce intensely colored condensation products with compounds like
anthranilates or indoles, a key consideration for fragrance formulators.[7]

e Other Nucleophiles: It has been shown to react with hydrogen sulfide (H2S) to form gem-
dithiols.[4][7]

Figure 3: General workflow for nucleophilic condensation.

Stability Profile and Degradation Pathways

The stability of 3,5,5-trimethylhexanal is a critical parameter for its storage, transport, and
application. Degradation can occur through several pathways, primarily driven by atmospheric
conditions, temperature, and the presence of contaminants.

Atmospheric and Photochemical Stability

In the environment, vapor-phase 3,5,5-trimethylhexanal is primarily degraded by reacting with
photochemically-produced hydroxyl radicals.[11] The estimated atmospheric half-life for this
reaction is approximately 12 hours.[9][11] The molecule does not possess chromophores that
absorb light at wavelengths greater than 290 nm, making it resistant to direct degradation by
sunlight (photolysis).[9][11]
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Thermal Stability

3,5,5-trimethylhexanal is a flammable liquid and should be handled accordingly.[7][12]
Heating the compound to decomposition results in the emission of acrid smoke and irritating
vapors.[9] While stable under recommended storage conditions, elevated temperatures can
accelerate degradation pathways such as oxidation and condensation.

Influence of pH and Contaminants

o Basic Conditions: As previously mentioned, strong bases are incompatible as they can
catalyze aldol condensation reactions, leading to impurity formation and discoloration.[9]

» Acidic Conditions: Strong acids can also act as catalysts for various reactions, including
acetal formation in the presence of alcohols.

o Oxidizing Agents: Contact with strong oxidizing agents must be avoided to prevent rapid and
potentially hazardous oxidation to the carboxylic acid.[9]

Guidelines for Handling and Storage

To maintain the purity and integrity of 3,5,5-trimethylhexanal, strict adherence to proper
handling and storage protocols is essential. These procedures are designed to mitigate the
inherent reactivity of the aldehyde group.

Table 2: Handling and Storage Recommendations
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Parameter Recommendation Rationale / Causality
Prevents autoxidation of the
Store and handle under an _
) ) aldehyde functional group by
Atmosphere inert gas (e.g., Nitrogen, ) _
excluding atmospheric oxygen.
Argon).
[61[91112]
_ _ Lowers the rate of potential
Store in a cool, well-ventilated ) )
degradation reactions
place. For long-term storage, - )
Temperature B (oxidation, condensation) and
freezer conditions (-20 °C) are
reduces vapor pressure.[3][12]
recommended.
[13]
Keep containers tightly closed.  Prevents contamination from
] Use appropriate packaging like  moisture and air, and avoids
Container

metal drums or specialized

tank containers.

loss of material due to its
volatility.[12][13][14]

Ignition Sources

Keep away from heat, sparks,
open flames, and other ignition
sources. Use non-sparking

tools.

The compound is a flammable
liquid with a flash point of ~47
°C.[12][13][15]

Incompatibilities

Avoid contact with strong
oxidizing agents and strong

bases.

Prevents uncontrolled
oxidation and base-catalyzed

condensation reactions.[9]

Personal Protection

Wear protective gloves, eye
protection, and use in a well-

ventilated area.

Minimizes risk of skin and eye
irritation and exposure to
vapors.[12][14]

Analytical Methodologies for Stability Assessment

Monitoring the stability of 3,5,5-trimethylhexanal over time or after exposure to certain

conditions requires robust analytical methods.

Experimental Protocol: GC-FID for Purity and Stability Assessment

o Objective: To quantify the purity of a 3,5,5-trimethylhexanal sample and identify potential

degradation products.
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o Causality: Gas chromatography with a Flame lonization Detector (GC-FID) is an ideal
technique for separating and quantifying volatile and semi-volatile organic compounds. It
provides excellent resolution and sensitivity for tracking the appearance of impurities or the
decrease in the main component.

o Methodology:

o Sample Preparation: Prepare a stock solution of 3,5,5-trimethylhexanal in a suitable
solvent (e.g., hexane or dichloromethane) at a concentration of ~1000 ppm. Create a
series of dilutions for calibration. For a stability study, draw samples from the stored
material at specified time points (e.g., T=0, 1 month, 3 months).

o GC Instrument Conditions:

Column: A non-polar or mid-polar capillary column (e.g., DB-5, HP-5ms).

Injector: Split/splitless injector, 250 °C.

Oven Program: Initial temperature 50 °C, hold for 2 min, ramp at 10 °C/min to 250 °C,
hold for 5 min.

Carrier Gas: Helium or Hydrogen at a constant flow rate.

Detector: FID, 280 °C.
o Analysis: Inject 1 pL of each standard and sample.

o Data Processing: Integrate the peak areas. Use the calibration curve to determine the
concentration of 3,5,5-trimethylhexanal. Purity is calculated as the area of the main peak
divided by the total area of all peaks. New peaks appearing over time indicate
degradation.

» Validation: The method can be validated for linearity, precision, and accuracy using the
prepared standards. Peak identification for new impurities can be achieved by GC-MS using
the same chromatographic conditions.

Conclusion
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3,5,5-Trimethylhexanal is a chemical intermediate of significant industrial value, whose utility
is intrinsically linked to its reactivity and stability. Its aldehyde functionality allows for a rich
chemistry of oxidation, reduction, and nucleophilic addition, making it a versatile synthetic
building block. However, this same reactivity necessitates careful handling and storage—
specifically, exclusion of oxygen, avoidance of basic contaminants, and control of temperature
—to prevent degradation and maintain its high purity. By applying the principles and protocols
outlined in this guide, researchers and developers can confidently and effectively utilize 3,5,5-
trimethylhexanal in their scientific and commercial endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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